2-(3-acetyl-1H-indol-1-yl)-1-[4-(3-methoxyphenyl)piperazin-1-yl]ethanone

• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 2-(3-acetylindol-1-yl)-1-[4-(3-methoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H25N3O3/c1-17(27)21-15-26(22-9-4-3-8-20(21)22)16-23(28)25-12-10-24(11-13-25)18-6-5-7-19(14-18)29-2/h3-9,14-15H,10-13,16H2,1-2H3
• InChI Key: MWYBDJJIHIILKX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCN(CC3)C4=CC(=CC=C4)OC

Description

This compound features a hybrid structure combining an indole core substituted with an acetyl group at position 3 and a piperazine ring linked via an ethanone bridge. The piperazine moiety is further substituted with a 3-methoxyphenyl group, which may enhance receptor binding affinity and solubility. Such dual heterocyclic systems are common in bioactive molecules targeting neurological and antimicrobial pathways .

Biological Activity

The compound 2-(3-acetyl-1H-indol-1-yl)-1-[4-(3-methoxyphenyl)piperazin-1-yl]ethanone is a synthetic derivative that exhibits significant biological activity, particularly in the areas of neuropharmacology and oncology. This article aims to explore its biological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{22}N_2O_2$. It features an indole ring, a piperazine moiety, and an acetyl group, contributing to its pharmacological profile. The structural components suggest potential interactions with various biological targets.

Table 1: Structural Components

Component	Description
Indole Ring	Contributes to neuroactive properties
Acetyl Group	Enhances lipophilicity
Piperazine Moiety	Implicated in receptor binding

Neuropharmacological Effects

Research indicates that the compound may exhibit antidepressant and anxiolytic effects. The piperazine structure is known for its interaction with serotonin receptors, which play a crucial role in mood regulation.

• Serotonin Receptor Interaction : Studies show that compounds with similar structures can act as selective serotonin reuptake inhibitors (SSRIs), potentially leading to increased serotonin levels in the synaptic cleft.

Anticancer Properties

Recent investigations into the anticancer potential of this compound have highlighted its ability to induce apoptosis in various cancer cell lines.

• Mechanism of Action : The compound appears to inhibit key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

Table 2: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antidepressant	Increases serotonin levels
Anxiolytic	Reduces anxiety-like behaviors
Anticancer	Induces apoptosis in cancer cells

Study 1: Antidepressant Activity

In a controlled study involving animal models, administration of the compound led to significant reductions in depressive behaviors compared to control groups. Behavioral assays indicated enhanced locomotion and reduced immobility time in the forced swim test.

Study 2: Anticancer Efficacy

A series of in vitro experiments were conducted on human cancer cell lines (e.g., HeLa, MCF-7). The compound demonstrated IC50 values in the low micromolar range, indicating potent cytotoxic effects. Flow cytometry analysis revealed that treated cells exhibited increased markers for apoptosis, such as Annexin V positivity.

Safety and Toxicity Profile

Preliminary toxicity assessments suggest that the compound has a favorable safety profile at therapeutic doses. Long-term studies are necessary to fully elucidate any potential adverse effects.

Comparison with Similar Compounds

Core Scaffold Variations

• Indole vs. Tetrazole Derivatives: Target Compound: Indole-based scaffold with acetyl substitution (C24H24N3O3). Analog (): Tetrazole derivatives (e.g., 1-(1-aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone) replace the indole with a tetrazole ring. Impact: Indole derivatives generally show higher CNS activity due to improved blood-brain barrier penetration .

Piperazine Substituent Modifications

• 3-Methoxyphenyl vs. Other Aromatic Groups: Target Compound: 3-Methoxyphenyl on piperazine enhances electron-donating effects. Analog (): 2-[4-(2-Methoxyphenyl)piperazin-1-yl]-1-(2-methyl-1H-indol-3-yl)ethanone substitutes 2-methoxyphenyl, which may alter receptor selectivity due to steric hindrance .

Elemental Analysis and Stability

• Target Compound : Expected elemental composition (C: ~60%, H: ~4.6%, N: ~14.6%) aligns with structurally related compounds like 3f (C24H22FN5O3S; Found: C: 59.92%, H: 4.45%, N: 14.80%) .
• Analog (): Derivatives like 3a (C24H22N4O3S) show minor deviations (C: 59.92% vs. Calcd.: 60.11%), indicating synthetic reproducibility .

Receptor Binding and CNS Activity

• Target Compound : The 3-methoxyphenyl group may enhance 5-HT6 receptor antagonism, as seen in derivatives (e.g., 3f, Ki = 8 nM) .
• Analog (): Indole-derived cannabinoids with 4–6 carbon side chains show optimal CB1 receptor binding. Shorter chains reduce activity, highlighting the importance of substituent length .

Antimicrobial and Antiproliferative Effects

• Analog () : Tetrazole-piperazine hybrids (e.g., 13a) exhibit comparable antimicrobial activity to ciprofloxacin (MIC = 6.25 µg/mL) .
• Analog () : Sulfonyl-piperazine derivatives (e.g., 7k) demonstrate antiproliferative activity (IC50 = 12 µM against MCF-7 cells), likely due to sulfonyl group interactions with cellular kinases .